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Compound of Interest

Compound Name: 6-Demethoxytangeretin

Cat. No.: B192534

For researchers, scientists, and drug development professionals, the safe and compliant
disposal of chemical reagents is a critical component of laboratory operations. This guide
provides essential information and step-by-step procedures for the proper disposal of 6-
Demethoxytangeretin, a flavonoid compound commonly used in research. The following
protocols are based on general best practices for non-hazardous solid chemical waste disposal
in a laboratory setting.

It is imperative to consult the specific Safety Data Sheet (SDS) for 6-Demethoxytangeretin
provided by the manufacturer to verify its hazard classification before proceeding with any
disposal method.

Safety and Handling Overview

Before initiating any disposal procedure, it is crucial to adhere to standard laboratory safety
protocols. This includes wearing appropriate Personal Protective Equipment (PPE) and working
in a well-ventilated area.

Personal Protective Equipment (PPE)

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Laboratory coat

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b192534?utm_src=pdf-interest
https://www.benchchem.com/product/b192534?utm_src=pdf-body
https://www.benchchem.com/product/b192534?utm_src=pdf-body
https://www.benchchem.com/product/b192534?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b192534?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

f ' id
BENGHE > etycﬁcpkeAI\‘:iltalt:i]lgy Sltjrilcineg

Disposal Decision Workflow

The primary determinant for the disposal route of any chemical is its hazard classification. The
workflow below outlines the decision-making process for the disposal of 6-
Demethoxytangeretin.

[Start: Have 6-Demethoxytangeretin Waste]

:

[Consult Safety Data Sheet (SDS))

'

Is the compound classified as hazardous?

GO”OW Non-Hazardous Solid Waste Disposal ProtocoD Follow Institutional Hazardous Waste Disposal Protocol
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Caption: Disposal decision workflow for 6-Demethoxytangeretin.

Experimental Protocol: Disposal of Non-Hazardous
6-Demethoxytangeretin

This protocol is applicable only if the Safety Data Sheet (SDS) for 6-Demethoxytangeretin
explicitly states that it is not a hazardous substance according to local, state, and federal

regulations.
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Objective: To safely dispose of small quantities of solid, non-hazardous 6-
Demethoxytangeretin waste.

Materials:
» Waste 6-Demethoxytangeretin (solid)

o Sealable, clearly labeled waste container (e.g., a sturdy plastic bag or a screw-cap
container)

e Permanent marker
o Personal Protective Equipment (PPE) as specified in the table above
Procedure:
o Container Preparation:
o Select a container that is compatible with the chemical and can be securely sealed.

o Label the container clearly as "Non-Hazardous Waste: 6-Demethoxytangeretin”. Include
the date of disposal.

» Waste Collection:
o Carefully transfer the solid 6-Demethoxytangeretin waste into the prepared container.

o Avoid generating dust. If the material is a fine powder, handle it in a fume hood or a
designated area with minimal air currents.

e Container Sealing:
o Securely seal the container to prevent any leakage or spillage.
» Final Disposal:

o Dispose of the sealed container in the regular laboratory solid waste stream, as permitted
by your institution's policies for non-hazardous chemical waste.[1][2]
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o Important: Do not place chemical waste containers in common area trash cans. Disposal
should be handled by trained laboratory personnel.[1]

o Documentation:

o Record the disposal event in your laboratory's chemical inventory or waste disposal log, as
required by your institution.

Disposal of 6-Demethoxytangeretin as Hazardous
Waste

If the Safety Data Sheet (SDS) indicates that 6-Demethoxytangeretin is hazardous (e.qg.,
toxic, flammable, reactive, or an environmental hazard), it must be disposed of as hazardous
waste.

Procedure:

Segregation:

o Collect waste 6-Demethoxytangeretin in a designated and compatible hazardous waste
container.

o Do not mix with other incompatible waste streams.

Labeling:

o Clearly label the container with the words "Hazardous Waste," the full chemical name ("6-
Demethoxytangeretin”), and any other information required by your institution's
Environmental Health and Safety (EHS) office.

Storage:

o Store the sealed container in a designated satellite accumulation area within the
laboratory.

Pickup and Disposal:
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o Arrange for the collection of the hazardous waste by your institution's EHS department or
a licensed hazardous waste disposal contractor.

Disclaimer: This information is intended as a general guide. Always prioritize the information
provided in the manufacturer's Safety Data Sheet and adhere to all applicable local, state, and
federal regulations for chemical waste disposal. Consult with your institution's Environmental
Health and Safety (EHS) office for specific guidance and requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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